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  4. (1R,2S,11S,14R,15R,19S,20R)-19-(Hydroxymethyl)-1,11,15,19-tetramethyl-10-oxapentacyclo[12.8.0.02,11.04,9.015,20]docosa-4(9),5,7-trien-6-ol
(1R,2S,11S,14R,15R,19S,20R)-19-(Hydroxymethyl)-1,11,15,19-tetramethyl-10-oxapentacyclo[12.8.0.02,11.04,9.015,20]docosa-4(9),5,7-trien-6-ol (1R,2S,11S,14R,15R,19S,20R)-19-(Hydroxymethyl)-1,11,15,19-tetramethyl-10-oxapentacyclo[12.8.0.02,11.04,9.015,20]docosa-4(9),5,7-trien-6-ol
Brand Name: Vulcanchem
CAS No.: 125282-12-4
VCID: VC0051353
InChI: InChI=1S/C26H38O3/c1-23(16-27)10-5-11-24(2)20(23)8-12-25(3)21(24)9-13-26(4)22(25)15-17-14-18(28)6-7-19(17)29-26/h6-7,14,20-22,27-28H,5,8-13,15-16H2,1-4H3/t20-,21+,22-,23+,24-,25+,26-/m0/s1
SMILES: CC1(CCCC2(C1CCC3(C2CCC4(C3CC5=C(O4)C=CC(=C5)O)C)C)C)CO
Molecular Formula: C26H38O3
Molecular Weight: 398.6 g/mol

(1R,2S,11S,14R,15R,19S,20R)-19-(Hydroxymethyl)-1,11,15,19-tetramethyl-10-oxapentacyclo[12.8.0.02,11.04,9.015,20]docosa-4(9),5,7-trien-6-ol

CAS No.: 125282-12-4

Main Products

VCID: VC0051353

Molecular Formula: C26H38O3

Molecular Weight: 398.6 g/mol

(1R,2S,11S,14R,15R,19S,20R)-19-(Hydroxymethyl)-1,11,15,19-tetramethyl-10-oxapentacyclo[12.8.0.02,11.04,9.015,20]docosa-4(9),5,7-trien-6-ol - 125282-12-4

CAS No. 125282-12-4
Product Name (1R,2S,11S,14R,15R,19S,20R)-19-(Hydroxymethyl)-1,11,15,19-tetramethyl-10-oxapentacyclo[12.8.0.02,11.04,9.015,20]docosa-4(9),5,7-trien-6-ol
Molecular Formula C26H38O3
Molecular Weight 398.6 g/mol
IUPAC Name (1R,2S,11S,14R,15R,19S,20R)-19-(hydroxymethyl)-1,11,15,19-tetramethyl-10-oxapentacyclo[12.8.0.02,11.04,9.015,20]docosa-4(9),5,7-trien-6-ol
Standard InChI InChI=1S/C26H38O3/c1-23(16-27)10-5-11-24(2)20(23)8-12-25(3)21(24)9-13-26(4)22(25)15-17-14-18(28)6-7-19(17)29-26/h6-7,14,20-22,27-28H,5,8-13,15-16H2,1-4H3/t20-,21+,22-,23+,24-,25+,26-/m0/s1
Standard InChIKey JLVBEXQDLDDXFM-PZLSHCGPSA-N
Isomeric SMILES C[C@@]1(CCC[C@]2([C@H]1CC[C@@]3([C@@H]2CC[C@]4([C@H]3CC5=C(O4)C=CC(=C5)O)C)C)C)CO
SMILES CC1(CCCC2(C1CCC3(C2CCC4(C3CC5=C(O4)C=CC(=C5)O)C)C)C)CO
Canonical SMILES CC1(CCCC2(C1CCC3(C2CCC4(C3CC5=C(O4)C=CC(=C5)O)C)C)C)CO
PubChem Compound 14564368
Last Modified Nov 11 2021
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